Cas no 1501822-24-7 (1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide)

1-(6-(Methylamino)pyrimidin-4-yl)piperidine-4-carboxamide is a heterocyclic compound featuring a pyrimidine core linked to a piperidine-4-carboxamide moiety. This structure imparts versatility in medicinal chemistry, particularly as a potential intermediate or scaffold for kinase inhibitors and other biologically active molecules. The presence of the methylamino group enhances solubility and binding affinity, while the carboxamide functionality offers opportunities for further derivatization. Its balanced physicochemical properties make it suitable for drug discovery applications, including lead optimization and structure-activity relationship studies. The compound's synthetic accessibility and modular design further support its utility in developing targeted therapeutics, particularly in oncology and CNS disorders.
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide structure
1501822-24-7 structure
Product Name:1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
CAS No:1501822-24-7
MF:C11H17N5O
MW:235.285581350327
CID:5578194
Update Time:2025-11-02

1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, 1-[6-(methylamino)-4-pyrimidinyl]-
    • 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
    • Inchi: 1S/C11H17N5O/c1-13-9-6-10(15-7-14-9)16-4-2-8(3-5-16)11(12)17/h6-8H,2-5H2,1H3,(H2,12,17)(H,13,14,15)
    • InChI Key: WHNBZGOXLRSALF-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(NC)N=CN=2)CCC(C(N)=O)CC1

Experimental Properties

  • Density: 1.264±0.06 g/cm3(Predicted)
  • Boiling Point: 543.9±50.0 °C(Predicted)
  • pka: 16.25±0.20(Predicted)

1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M132841-100mg
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7
100mg
$ 95.00 2022-06-04
TRC
M132841-500mg
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7
500mg
$ 320.00 2022-06-04
TRC
M132841-1g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7
1g
$ 475.00 2022-06-04
Life Chemicals
F6567-9247-0.25g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F6567-9247-0.5g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F6567-9247-1g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
1g
$335.0 2023-09-06
Life Chemicals
F6567-9247-2.5g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F6567-9247-5g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F6567-9247-10g
1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide
1501822-24-7 95%+
10g
$1407.0 2023-09-06

Additional information on 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide

Comprehensive Guide to 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1501822-24-7): Properties, Applications, and Market Insights

The compound 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1501822-24-7) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This piperidine-carboxamide derivative has garnered attention due to its unique structural features, which make it a promising candidate for drug discovery and development. In this article, we delve into the properties, applications, and market trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide belongs to the class of heterocyclic compounds, featuring a pyrimidine ring linked to a piperidine-carboxamide moiety. Its molecular formula is C11H17N5O, and it has a molecular weight of 235.29 g/mol. The presence of both methylamino and carboxamide functional groups enhances its versatility in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies.

One of the most searched questions about this compound is: "What are the potential applications of 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide in drug discovery?" Researchers have explored its role as a building block for small-molecule inhibitors, particularly in oncology and neurology. Its structural similarity to known kinase inhibitors makes it a valuable scaffold for designing novel therapeutics. Additionally, its piperidine-4-carboxamide component is often found in compounds with blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) disorders.

The synthesis of 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide typically involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields. This aligns with the growing industry focus on sustainable pharmaceutical manufacturing, a hot topic in 2024.

From a market perspective, the demand for piperidine-carboxamide derivatives like this compound is rising, driven by increased R&D investment in precision medicine. Pharmaceutical companies are actively seeking novel chemical entities to address unmet medical needs, and 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide fits this niche perfectly. Its CAS No. 1501822-24-7 is frequently searched in chemical databases by medicinal chemists and procurement specialists.

Another trending question is: "How does 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide compare to similar compounds in terms of bioavailability?" While specific pharmacokinetic data may be limited for this exact molecule, its structural features suggest favorable drug-like properties. The methylamino group may enhance solubility, while the piperidine ring often contributes to metabolic stability—key considerations in modern drug design.

In the context of artificial intelligence (AI) in drug discovery, 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide represents an interesting case study. Machine learning models are increasingly used to predict the biological activity of such compounds, and this molecule's well-defined structure makes it suitable for computational analysis. This intersection of chemistry and AI is currently one of the most exciting areas in pharmaceutical research.

Quality control and analytical characterization are crucial for 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide. Standard techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical applications.

Looking ahead, the future of 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide appears promising. As personalized medicine gains traction, the need for specialized chemical building blocks will continue to grow. Researchers are particularly interested in exploring its potential in combination therapies and as part of PROTACs (proteolysis targeting chimeras), a cutting-edge technology in drug development.

For those searching "where to buy 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide", it's important to note that this compound is typically available through specialized chemical suppliers that cater to pharmaceutical and biotechnology companies. Due to its research-grade status, procurement usually requires appropriate documentation and intended use information.

In conclusion, 1-(6-(methylamino)pyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 1501822-24-7) represents an important chemical tool in modern drug discovery. Its unique structure, potential therapeutic applications, and relevance to current research trends make it a compound worth watching in the coming years. As the pharmaceutical industry continues to evolve, molecules like this will play an increasingly vital role in addressing complex medical challenges.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.